Cas no 2228849-79-2 (tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228849-79-2
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6085914
• PubChem ID: 151845561
• Update Time: 2025-10-28

tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate
• 2228849-79-2
• EN300-1891727

• Inchi： 1S/C16H23FN2O2/c1-11-5-6-12(17)9-13(11)14-10-18-7-8-19(14)15(20)21-16(2,3)4/h5-6,9,14,18H,7-8,10H2,1-4H3
• InChI Key： SHOOOWIOSLDWKK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate

tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate, identified by the CAS number 2228849-79-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted with a tert-butyl group at position 1 and a fluorinated aromatic ring at position 2. The presence of the tert-butyl group imparts steric bulk, while the fluorinated phenyl ring introduces electronic and lipophilic properties, making this compound a versatile building block in medicinal chemistry.

Recent studies have highlighted the importance of piperazine derivatives in various therapeutic areas. For instance, piperazines are known for their ability to modulate ion channels, which are critical targets in treating conditions such as epilepsy, pain, and cardiovascular diseases. The substitution pattern of tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate suggests that it may exhibit potent activity against such targets. Researchers have employed computational methods to predict the binding affinity of this compound to voltage-gated sodium channels, revealing promising results that warrant further experimental validation.

In addition to its potential pharmacological applications, the synthesis of tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate has been optimized through green chemistry approaches. Traditional methods often involve multi-step reactions with hazardous reagents, but recent advancements have introduced more efficient and environmentally friendly protocols. For example, microwave-assisted synthesis has been employed to streamline the formation of the piperazine ring and subsequent substitutions, significantly reducing reaction times and energy consumption.

The structural versatility of this compound also makes it an attractive candidate for exploring enzyme inhibition. Recent investigations have focused on its potential as an inhibitor of kinases, which are key players in cellular signaling pathways implicated in cancer and inflammatory diseases. By leveraging high-throughput screening techniques, researchers have identified that tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate exhibits moderate inhibitory activity against several kinase targets, paving the way for further optimization studies.

Beyond its direct pharmacological applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo various post-synthetic modifications, such as nucleophilic substitutions or cyclizations, makes it a cornerstone in combinatorial chemistry libraries. These libraries are essential for discovering novel drug candidates through systematic screening campaigns.

In conclusion, tert-butyl 2-(5-fluoro-2-methylphenyl)piperazine-1-carboxylate, with its unique structure and promising biological profile, stands as a pivotal molecule in contemporary medicinal chemistry research. Its continued exploration across diverse therapeutic areas underscores its potential to contribute significantly to the development of innovative treatments for various human ailments.